Cas no 81532-71-0 (4-Isopropoxy-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline oxalate)

• Product name: 4-Isopropoxy-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline oxalate
• CAS No: 81532-71-0
• MF: C₁₇H₂₆N₄O₅
• MW: 366.412144184113
• CID: 986849
• PubChem ID: 22210421

4-Isopropoxy-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline oxalate Chemical and Physical Properties

Names and Identifiers

• oxalic acid,2-piperazin-1-yl-4-propan-2-yloxy-5,6,7,8-tetrahydroquinazoline
• 81532-71-0
• 2-(piperazin-1-yl)-4-(propan-2-yloxy)-5,6,7,8-tetrahydroquinazoline; oxalic acid
• NSC-369001
• 4-Isopropoxy-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline oxalate
• DTXSID90623409
• Oxalic acid--2-(piperazin-1-yl)-4-[(propan-2-yl)oxy]-5,6,7,8-tetrahydroquinazoline (1/1)
• NSC369001

• Inchi： InChI=1S/C15H24N4O.C2H2O4/c1-11(2)20-14-12-5-3-4-6-13(12)17-15(18-14)19-9-7-16-8-10-19;3-1(4)2(5)6/h11,16H,3-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： LQMNDUHCTHUXKB-UHFFFAOYSA-N
• SMILES： CC(C)OC1=NC(=NC2=C1CCCC2)N3CCNCC3.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 366.19031994g/mol
• Monoisotopic Mass: 366.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų